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Compound of Interest

Compound Name:
Methyl 3-(3-

bromophenyl)propanoate

Cat. No.: B121748 Get Quote

Essential Safety and Handling Guide for Methyl
3-(3-bromophenyl)propanoate
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Methyl 3-(3-
bromophenyl)propanoate. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Chemical Identifier:

Name: Methyl 3-(3-bromophenyl)propanoate

CAS Number: 151583-29-8[1][2]

Molecular Formula: C₁₀H₁₁BrO₂[2]

Molecular Weight: 243.10 g/mol [3]

Hazard Summary: Methyl 3-(3-bromophenyl)propanoate is classified with the following GHS

hazard statements:

H302: Harmful if swallowed.[3]
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H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Due to these hazards, meticulous handling and the use of appropriate personal protective

equipment are mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks of exposure. The following

table summarizes the required equipment for handling Methyl 3-(3-bromophenyl)propanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/20824079
https://pubchem.ncbi.nlm.nih.gov/compound/20824079
https://pubchem.ncbi.nlm.nih.gov/compound/20824079
https://www.benchchem.com/product/b121748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment Specifications and Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles must be worn at all

times to protect against

splashes.[4] A face shield

provides an additional layer of

protection, especially when

handling larger quantities or

during procedures with a high

splash risk.[4]

Hand Protection Nitrile Gloves

Nitrile gloves are required for

handling this chemical and

must be worn when cleaning

up spills.[5] For prolonged

contact or when handling

larger volumes, consider

double-gloving or using thicker,

chemical-resistant gloves.[6]

Always inspect gloves for

integrity before use and wash

hands thoroughly after

removal.[7]

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect against skin

contact.[7]

Respiratory Protection Use in a Fume Hood

All handling of Methyl 3-(3-

bromophenyl)propanoate

should be conducted in a

certified chemical fume hood to

prevent inhalation of vapors.[5]

Operational Plan: Weighing and Dissolving the
Compound
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This protocol outlines a standard procedure for safely weighing and dissolving Methyl 3-(3-
bromophenyl)propanoate in a laboratory setting.

Materials:

Methyl 3-(3-bromophenyl)propanoate

Analytical balance

Spatula

Weighing paper or boat

Appropriate glassware (e.g., beaker, flask)

Selected solvent

Magnetic stir bar and stir plate (optional)

Wash bottle with solvent

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as specified in the table above.

Prepare the work area within the fume hood by laying down absorbent bench paper.

Assemble all necessary equipment and materials.

Weighing:

Place a clean, empty weighing boat on the analytical balance and tare it.

Carefully transfer the desired amount of Methyl 3-(3-bromophenyl)propanoate from its

storage container to the weighing boat using a clean spatula.
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Record the exact weight.

Securely close the storage container immediately after use.

Dissolving:

Place the appropriate glassware containing the selected solvent inside the fume hood.

Carefully add the weighed Methyl 3-(3-bromophenyl)propanoate to the solvent.

Use a wash bottle to rinse any residual compound from the weighing boat into the

glassware.

If necessary, add a magnetic stir bar and place the glassware on a stir plate to facilitate

dissolution.

Post-Procedure:

Decontaminate the spatula and any other reusable equipment that came into contact with

the chemical.

Dispose of the weighing boat and any other contaminated disposable materials in the

designated solid halogenated waste container.

Clean the work area within the fume hood.

Properly remove and dispose of gloves, then wash hands thoroughly with soap and water.

Disposal Plan
Proper segregation and disposal of waste are critical to prevent environmental contamination

and ensure compliance with regulations.

Waste Segregation:

Halogenated Organic Liquid Waste: All solutions containing Methyl 3-(3-
bromophenyl)propanoate and other halogenated solvents must be collected in a
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designated, clearly labeled, and sealed waste container.[5] Do not mix with non-halogenated

waste.

Contaminated Solid Waste: All disposable items that have come into contact with the

chemical, such as gloves, weighing boats, and absorbent paper, must be placed in a

separate, labeled container for solid halogenated waste.[8]

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated sharps container.

Disposal Procedure:

Collect all waste in appropriately labeled containers.

Ensure containers are tightly sealed to prevent leaks or vapor release.[8]

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Spill and Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[4] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and immediately wash the affected area with

soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Cleanup:
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Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Secure the Area: If the spill is flammable, remove all ignition sources.[9] Ensure the area is

well-ventilated, preferably within a fume hood.

Don PPE: Wear the appropriate PPE, including double gloves, chemical splash goggles, a

face shield, and a lab coat.

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material like vermiculite, sand, or spill pillows.[10]

Absorb and Neutralize: Cover the spill with the absorbent material, working from the outside

in.[11] For small spills, treatment with sodium thiosulfate before absorption can be

considered.[8]

Collect Waste: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.[12]

Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials and

any contaminated rinse water for disposal as hazardous waste.

Report: Report the spill to your supervisor or institutional safety officer.
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Caption: Workflow for handling Methyl 3-(3-bromophenyl)propanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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